Cas no 110037-35-9 (3-(3-hydroxy-4-methoxyphenyl)prop-2-enal)

• Product Name: 3-(3-hydroxy-4-methoxyphenyl)prop-2-enal
• CAS No: 110037-35-9
• MF: C₁₀H₁₀O₃
• MW: 178.184603214264
• CID: 1195066
• PubChem ID: 9834110
• Update Time: 2025-04-20

3-(3-hydroxy-4-methoxyphenyl)prop-2-enal Chemical and Physical Properties

Names and Identifiers

• 3-(3-hydroxy-4-methoxyphenyl)prop-2-enal
• CHEMBL53781
• (E)-3-(3-Hydroxy-4-methoxyphenyl)acrylaldehyde
• SCHEMBL2689738
• 3-hydroxy-4-methoxycinnamaldehyde
• 110037-35-9
• EN300-1844567

• Inchi： 1S/C10H10O3/c1-13-10-5-4-8(3-2-6-11)7-9(10)12/h2-7,12H,1H3/b3-2+
• InChI Key： LBRCSWZZLJVBKB-NSCUHMNNSA-N
• SMILES： O(C)C1C=CC(/C=C/C=O)=CC=1O

Computed Properties

• Exact Mass: 178.063
• Monoisotopic Mass: 178.062994177g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.593
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Methoxyphenols